![molecular formula C20H14N2O3S B2845903 4-(Benzo[d][1,3]dioxol-5-yloxy)-5-(p-tolyl)thieno[2,3-d]pyrimidine CAS No. 670270-55-0](/img/structure/B2845903.png)
4-(Benzo[d][1,3]dioxol-5-yloxy)-5-(p-tolyl)thieno[2,3-d]pyrimidine
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Description
4-(Benzo[d][1,3]dioxol-5-yloxy)-5-(p-tolyl)thieno[2,3-d]pyrimidine, also known as BDTPT, is a novel organic compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDTPT is a heterocyclic compound that contains a thieno[2,3-d]pyrimidine core with a benzo[d][1,3]dioxol-5-yloxy and p-tolyl substituent. In
Scientific Research Applications
Antioxidant Activity
4-Hydroxyphenyl substituted thiopyrimidine derivatives, which are closely related to 4-(Benzo[d][1,3]dioxol-5-yloxy)-5-(p-tolyl)thieno[2,3-d]pyrimidine, have been studied for their antioxidant activities. These compounds demonstrated strong antioxidant properties in in vitro assessments, including free radical scavenging ability and metal chelating activities, which were comparable to standard antioxidants like α-tocopherol and trolox (Akbas, Ekin, Ergan, & Karakuş, 2018).
Solid-State Fluorescence Properties
Another research angle involves the synthesis and study of solid-state fluorescence properties of compounds structurally similar to this compound. Among the studied compounds, those with an amino group at specific positions on the pyrimidine ring showed the strongest solid-state fluorescence (Yokota et al., 2012).
Nonlinear Optical Properties
Thiopyrimidine derivatives are also significant in the field of nonlinear optics (NLO). A study on phenyl pyrimidine derivatives, related to this compound, revealed their potential applications in NLO. These compounds exhibit considerable NLO characteristics, making them suitable for optoelectronic applications (Hussain et al., 2020).
Antitumor and Antibacterial Agents
Derivatives of thiophene and thieno[3,2-d] pyrimidine, similar in structure to the subject compound, have shown potential as antitumor and antibacterial agents. Studies have demonstrated that these compounds exhibit significant in vitro activity against various human tumor cell lines and bacteria, indicating their therapeutic potential in cancer and infection treatments (Hafez, Alsalamah, & El-Gazzar, 2017).
properties
IUPAC Name |
4-(1,3-benzodioxol-5-yloxy)-5-(4-methylphenyl)thieno[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O3S/c1-12-2-4-13(5-3-12)15-9-26-20-18(15)19(21-10-22-20)25-14-6-7-16-17(8-14)24-11-23-16/h2-10H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODSQQEXLZDSYJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC3=NC=NC(=C23)OC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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